Cas no 1251640-44-4 (1-(3,4-dichlorophenyl)-3-{4-(4-fluorophenyl)oxan-4-ylmethyl}urea)

• Product Name: 1-(3,4-dichlorophenyl)-3-{4-(4-fluorophenyl)oxan-4-ylmethyl}urea
• CAS No: 1251640-44-4
• MF: C₁₉H₁₉Cl₂FN₂O₂
• MW: 397.270766496658
• CID: 6342913
• PubChem ID: 49753447
• Update Time: 2024-01-13

1-(3,4-dichlorophenyl)-3-{4-(4-fluorophenyl)oxan-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)-3-{4-(4-fluorophenyl)oxan-4-ylmethyl}urea
• AKOS024531662
• 1-(3,4-dichlorophenyl)-3-{[4-(4-fluorophenyl)oxan-4-yl]methyl}urea
• VU0531696-1
• 1251640-44-4
• 1-(3,4-dichlorophenyl)-3-[[4-(4-fluorophenyl)oxan-4-yl]methyl]urea
• F6089-6817
• 1-(3,4-dichlorophenyl)-3-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)urea

• Inchi： 1S/C19H19Cl2FN2O2/c20-16-6-5-15(11-17(16)21)24-18(25)23-12-19(7-9-26-10-8-19)13-1-3-14(22)4-2-13/h1-6,11H,7-10,12H2,(H2,23,24,25)
• InChI Key： NUXODVGRTBHWBT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NCC1(C2C=CC(=CC=2)F)CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 396.0807614g/mol
• Monoisotopic Mass: 396.0807614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas